N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)thiophene-2-carboxamide

• IUPAC Name: N-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H12N2OS2/c21-17(13-5-2-8-22-13)20-18-19-16-12-4-1-3-10-6-7-11(15(10)12)9-14(16)23-18/h1-5,8-9H,6-7H2,(H,19,20,21)
• InChI Key: QWAHOGLDOMNPEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C4=CC=CC1=C24)N=C(S3)NC(=O)C5=CC=CS5
• Molecular Formula: C18H12N2OS2
• Molecular Weight: 336.4 g/mol
• CAS No.: 477325-79-4

Description

N-(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H12N2OS2 and its molecular weight is 336.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The compound is a part of a family of chemicals that have been synthesized and used in various chemical reactions. For instance, the synthesis and reactions of electrophilic substitution of similar compounds have been explored, providing insights into their chemical properties and potential applications in organic synthesis (Aleksandrov & Elchaninov, 2017).

Heterocyclic Synthesis

Compounds in this family are used in the synthesis of various heterocyclic structures. For example, the synthesis of novel heterocyclic skeletons using reactions with thioamides has been investigated, showcasing their versatility in creating diverse molecular structures (Fathalla & Pazdera, 2002).

Potential Pharmacological Applications

While avoiding specifics about drug use and side effects, it's worth noting that derivatives of these compounds have been explored for their potential pharmacological activities. For example, research has been conducted on derivatives for potential analgesic and anti-inflammatory activities, which indicates a possible role in medicinal chemistry (Deep et al., 2012).

Antimicrobial Activity

Some derivatives of this compound have demonstrated antimicrobial activity. This aspect underscores their potential use in developing new antimicrobial agents. For instance, studies on thiophene derivatives have shown significant antibacterial and antifungal activities, which is crucial in the ongoing fight against microbial resistance (Sowmya et al., 2018).

Crystal Structure Analysis

The crystal and molecular structure analysis of related compounds has been performed, providing essential data for understanding their chemical behavior and potential applications in material science (Prabhuswamy et al., 2016).